N-{2-[1-(3-chlorobenzyl)-1H-benzimidazol-2-yl]ethyl}-4-hydroxypentanamide

• Molecular Formula: C21H24ClN3O2
• Molecular Weight: 385.9 g/mol
• IUPAC Name: N-[2-[1-[(3-chlorophenyl)methyl]benzimidazol-2-yl]ethyl]-4-hydroxypentanamide
• InChI: InChI=1S/C21H24ClN3O2/c1-15(26)9-10-21(27)23-12-11-20-24-18-7-2-3-8-19(18)25(20)14-16-5-4-6-17(22)13-16/h2-8,13,15,26H,9-12,14H2,1H3,(H,23,27)
• InChI Key: COSHBZDFJNIBRV-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC(=O)NCCC1=NC2=CC=CC=C2N1CC3=CC(=CC=C3)Cl)O

Description

N-{2-[1-(3-chlorobenzyl)-1H-benzimidazol-2-yl]ethyl}-4-hydroxypentanamide is a complex organic compound that features a benzimidazole core, a chlorobenzyl group, and a hydroxypentanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{2-[1-(3-chlorobenzyl)-1H-benzimidazol-2-yl]ethyl}-4-hydroxypentanamide typically involves multiple steps:

Formation of Benzimidazole Core: The benzimidazole core can be synthesized by condensing o-phenylenediamine with formic acid or other aldehydes.

Introduction of Chlorobenzyl Group: The chlorobenzyl group is introduced via nucleophilic substitution reactions, where a suitable chlorobenzyl halide reacts with the benzimidazole derivative.

Attachment of Hydroxypentanamide Moiety: The final step involves the coupling of the benzimidazole derivative with a hydroxypentanamide precursor under appropriate conditions, such as using coupling reagents like EDCI or DCC.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and stringent purification protocols.

Chemical Reactions Analysis

Types of Reactions

N-{2-[1-(3-chlorobenzyl)-1H-benzimidazol-2-yl]ethyl}-4-hydroxypentanamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like PCC or KMnO4.

Reduction: The benzimidazole ring can be reduced under hydrogenation conditions using catalysts like Pd/C.

Substitution: The chlorobenzyl group can participate in nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: PCC, KMnO4

Reduction: H2, Pd/C

Substitution: Nucleophiles (amines, thiols), solvents like DMF or DMSO

Major Products

Oxidation: Corresponding ketones or aldehydes

Reduction: Reduced benzimidazole derivatives

Substitution: Substituted benzimidazole derivatives

Scientific Research Applications

N-{2-[1-(3-chlorobenzyl)-1H-benzimidazol-2-yl]ethyl}-4-hydroxypentanamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an antimicrobial, anticancer, and antiviral agent due to the benzimidazole core.

Organic Synthesis: Used as an intermediate in the synthesis of more complex molecules.

Material Science:

Mechanism of Action

The mechanism of action of N-{2-[1-(3-chlorobenzyl)-1H-benzimidazol-2-yl]ethyl}-4-hydroxypentanamide involves its interaction with specific molecular targets:

Molecular Targets: Enzymes, receptors, and nucleic acids.

Pathways Involved: Inhibition of enzyme activity, disruption of DNA synthesis, and modulation of receptor signaling.

Comparison with Similar Compounds

Similar Compounds

Benzimidazole Derivatives: Compounds like 2-(2,2,2-trifluoroethyl) benzimidazole derivatives.

Chlorobenzyl Compounds: Compounds like N-(3-chlorobenzyl)-2-(1-adamantyl)acetamide.

Uniqueness

N-{2-[1-(3-chlorobenzyl)-1H-benzimidazol-2-yl]ethyl}-4-hydroxypentanamide is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity .